Methyltin tris(isooctyl mercaptoacetate)

• CAS RN: 54849-38-6
• Molecular Formula: C31H60O6S3Sn
• Molecular Weight: 743.7 g/mol
• IUPAC Name: 6-methylheptyl 2-[methyl-bis[[2-(6-methylheptoxy)-2-oxoethyl]sulfanyl]stannyl]sulfanylacetate
• InChI: InChI=1S/3C10H20O2S.CH3.Sn/c3*1-9(2)6-4-3-5-7-12-10(11)8-13;;/h3*9,13H,3-8H2,1-2H3;1H3;/q;;;;+3/p-3
• InChI Key: NIXLJQORAUOBAU-UHFFFAOYSA-K
• SMILES: CC(C)CCCCCOC(=O)CS[Sn](C)(SCC(=O)OCCCCCC(C)C)SCC(=O)OCCCCCC(C)C
• physical_description: Methyltin-tris(isooctylmercaptoacetate) is a pale yellow viscous liquid. (NTP, 1992)
• Pictograms: Irritant
• solubility: less than 1 mg/mL at 68° F (NTP, 1992)

Description

Methyltin-tris(isooctylmercaptoacetate) is a pale yellow viscous liquid. (NTP, 1992)

Scientific Research Applications

Environmental Risk Assessment

Methyltin tris(isooctyl mercaptoacetate), along with other methyltins, is used as a heat stabilizer in rigid PVC. A study conducted in Sweden assessed the potential environmental risks associated with the use of these products. It was found that on a regional scale, there were no significant environmental risks. However, local emissions from sewage treatment plants to surface water posed a potential risk. A tiered risk assessment approach proved valuable in evaluating environmental impacts, and it was concluded that risks due to the leaching of degradation products from rigid PVC in Sweden are of no concern (van Dokkum & Huwer, 2005).

Synthesis and Chemical Analysis

Studies have focused on the synthesis of isooctyl mercaptoacetate, a component of methyltin tris(isooctyl mercaptoacetate). One study detailed the synthesis from mercaptoacetic acid and 2-ethyl hexanol using acid catalysts supported on granular activated carbon. The optimal conditions for this synthesis process were identified, achieving a high yield of 95.59% (Jizhong, 2007). Another study described the synthesis process with an overall yield of 76.3% and 99.1% purity, highlighting advantages like facile reaction conditions and low cost (Wei-bing, 2009).

Additionally, an analytical method for the simultaneous determination of sulfur and tin in methyltin mercaptide using microwave-assisted acid digestion and ICP-OES was developed. This method offers simplicity, accuracy, and is environmentally friendly (Chen, Wu, Hou, & Xu, 2015).

Biodiesel Production

Research has been conducted on the use of methyl acetate in biodiesel production. A study on supercritical methyl acetate technology demonstrated its effectiveness in producing fatty acid methyl esters (FAME) and triacetin from triglycerides, offering a glycerol-free process. This method showed promising results, including a biodiesel yield of 97.6% under optimal conditions (Tan, Lee, & Mohamed, 2010).